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HPMC Grades Viscosity and Application Comparison

The table below summarizes the viscosity and key characteristics of different HPMC grades, which are

crucial for selecting the right grade for your drug development projects [1] [2] [3].

HPMC
Grade

Viscosity
(mPa·s)

Key Characteristics
Primary Pharmaceutical
Applications

E3 / 3 cP 3 (at 2% conc.)

[4]

Very low viscosity; fast dissolution;

thin films [3].

Immediate-release tablet

coatings [3].

E5 ~5 (at 2%

conc.) [1]

Low viscosity; rapid dissolution;

smooth, thin films [1].

Fast-dissolving tablets,

immediate-release film coatings
[1].

E6 Information
missing

Higher viscosity than E5; thicker
films; stronger moisture protection

[3].

Sustained-release coatings;
formulations needing moisture

barrier [3].

E15 / 15 cP ~15 (at 2%

conc.) [1] [2]

Medium viscosity; balanced film

strength & sprayability [2].

Standard film coating; offers a

balance of properties [2].
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HPMC
Grade

Viscosity
(mPa·s)

Key Characteristics
Primary Pharmaceutical
Applications

K100M /
100,000 cP

100,000 (at 2%

conc.) [4]

Very high viscosity; forms strong

gel matrix; significantly slows drug
release [2].

Controlled-release matrix tablets

for extended drug delivery [2]
[4].

Key Experimental Protocols for HPMC Characterization

For your research and development work, here are the methodologies commonly used to determine the

properties of HPMC.

Viscosity Measurement

The viscosity of HPMC is precisely measured using a rotational viscometer on prepared aqueous solutions

[5].

Solution Preparation: A precise 2% w/w aqueous solution is typically prepared. For 400g of total
solution, this requires 8g of HPMC powder and 392g of water. Accuracy in weighing is critical [5].

Hydration and Temperature Control: The solution is mixed thoroughly and then chilled to 20°C to
ensure full polymer hydration and optimal conditions for measurement [5].

Measurement: The viscosity is measured using the viscometer. The process must be consistent to
ensure results are comparable across different batches and grades [5].

Stability Studies with Moisture-Sensitive APIs

Research studies use specific protocols to understand how HPMC protects moisture-sensitive drugs like

Acetylsalicylic Acid (ASA) [4].

Sample Preparation: Physical mixtures (1:1 w/w) of HPMC and the API are prepared using gentle

milling and mixing in a mortar to ensure uniformity [4].
Accelerated Stability Testing: The mixtures are scattered on Petri dishes and placed in a climate
chamber at 40°C and 75% relative humidity (RH) for several weeks to simulate long-term storage
under stressful conditions [4].
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Analysis of Hydrolysis: Samples are taken at regular intervals. The concentration of the remaining

API (e.g., ASA) and its degradation product (e.g., Salicylic Acid) is determined using UV-Vis
Spectrophotometry, allowing researchers to quantify the rate of hydrolysis [4].

The Relationship Between HPMC Viscosity and Drug
Release

The following diagram illustrates how the viscosity grade of HPMC directly influences the drug release

profile from a formulation, which is a fundamental concept for designing drug delivery systems.

Low Viscosity HPMC
(e.g., E5) Rapid Drug Dissolution

High Viscosity HPMC
(e.g., K100M)

Formation of Robust
Gel Matrix

Immediate Release Profile

Controlled/Sustained
Release Profile

Fast-dissolving tablets
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Matrix tablets for
chronic conditions

Click to download full resolution via product page

This relationship is key to formulation design:

Low-Viscosity HPMC (e.g., E5): Dissolves quickly, leading to immediate drug release. This is ideal

for medications that need to act rapidly, such as pain relievers [1] [3].
High-Viscosity HPMC (e.g., K100M): Hydrates to form a robust gel matrix that acts as a barrier,

controlling water penetration and drug diffusion. This results in a prolonged, controlled release,
perfect for managing chronic conditions by maintaining steady drug levels in the blood [1] [2].

Key Selection Criteria for Pharmaceutical Professionals

When choosing an HPMC grade, consider these factors beyond viscosity:

Film Integrity: Medium-viscosity grades like E15 are often the standard for film coating because they
provide a strong, flexible film that is less likely to crack or peel, while still being easy to spray during

manufacturing [2].
Moisture Protection: Higher viscosity grades generally offer better barrier properties against

environmental moisture, which is crucial for protecting moisture-sensitive APIs [3].
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Regulatory Compliance: Always ensure the HPMC grade you select complies with relevant

pharmacopeial standards (e.g., USP, Ph. Eur.) for quality, impurities, and viscosity consistency [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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